molecular formula C18H20N2O2 B7584889 1-(2,7-Dimethyl-2,3-dihydro-1,4-benzoxazin-4-yl)-3-pyridin-3-ylpropan-1-one

1-(2,7-Dimethyl-2,3-dihydro-1,4-benzoxazin-4-yl)-3-pyridin-3-ylpropan-1-one

Cat. No.: B7584889
M. Wt: 296.4 g/mol
InChI Key: RYZPEJBLRAPCDS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

1-(2,7-Dimethyl-2,3-dihydro-1,4-benzoxazin-4-yl)-3-pyridin-3-ylpropan-1-one, also known as DBPP, is a synthetic compound that has garnered significant interest in the scientific community due to its potential therapeutic applications. DBPP belongs to the class of benzoxazine compounds, which have been shown to exhibit various biological activities, including anti-cancer, anti-inflammatory, and anti-viral properties. In

Mechanism of Action

The exact mechanism of action of 1-(2,7-Dimethyl-2,3-dihydro-1,4-benzoxazin-4-yl)-3-pyridin-3-ylpropan-1-one is not fully understood. However, it has been proposed that this compound exerts its anti-cancer activity by inducing cell cycle arrest and apoptosis in cancer cells. This compound has also been shown to inhibit the activity of histone deacetylases, which are enzymes involved in the regulation of gene expression. This inhibition of histone deacetylases may contribute to the anti-cancer and anti-inflammatory properties of this compound.
Biochemical and Physiological Effects:
This compound has been shown to exhibit various biochemical and physiological effects. In vitro studies have demonstrated that this compound can induce cell cycle arrest and apoptosis in cancer cells. This compound has also been shown to inhibit the production of pro-inflammatory cytokines, such as interleukin-6 and tumor necrosis factor-alpha. In addition, this compound has been reported to exhibit anti-viral activity against the influenza virus.

Advantages and Limitations for Lab Experiments

1-(2,7-Dimethyl-2,3-dihydro-1,4-benzoxazin-4-yl)-3-pyridin-3-ylpropan-1-one has several advantages for lab experiments. It is a synthetic compound that can be easily synthesized with high purity and yield. This compound has also been shown to exhibit potent anti-cancer, anti-inflammatory, and anti-viral properties, making it a promising candidate for further research. However, there are also limitations to using this compound in lab experiments. Its mechanism of action is not fully understood, and its potential toxicity and side effects have not been extensively studied.

Future Directions

There are several future directions for research on 1-(2,7-Dimethyl-2,3-dihydro-1,4-benzoxazin-4-yl)-3-pyridin-3-ylpropan-1-one. One potential direction is to investigate its anti-cancer activity in vivo using animal models. Another direction is to explore the potential of this compound as a therapeutic agent for other diseases, such as viral infections and inflammatory disorders. Additionally, further studies are needed to elucidate the mechanism of action of this compound and to assess its potential toxicity and side effects. Overall, this compound is a promising compound that warrants further investigation for its potential therapeutic applications.

Synthesis Methods

The synthesis of 1-(2,7-Dimethyl-2,3-dihydro-1,4-benzoxazin-4-yl)-3-pyridin-3-ylpropan-1-one involves the condensation of 2,7-dimethyl-2,3-dihydro-1,4-benzoxazin-4-one and 3-bromopyridine in the presence of a base. The resulting product is then subjected to further purification steps to obtain pure this compound. This method has been reported to yield this compound with high purity and yield.

Scientific Research Applications

1-(2,7-Dimethyl-2,3-dihydro-1,4-benzoxazin-4-yl)-3-pyridin-3-ylpropan-1-one has been extensively studied for its potential therapeutic applications. It has been shown to exhibit anti-cancer activity against various cancer cell lines, including breast, lung, and prostate cancer cells. This compound has also been shown to possess anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines. Additionally, this compound has been reported to exhibit anti-viral activity against the influenza virus.

Properties

IUPAC Name

1-(2,7-dimethyl-2,3-dihydro-1,4-benzoxazin-4-yl)-3-pyridin-3-ylpropan-1-one
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C18H20N2O2/c1-13-5-7-16-17(10-13)22-14(2)12-20(16)18(21)8-6-15-4-3-9-19-11-15/h3-5,7,9-11,14H,6,8,12H2,1-2H3
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

RYZPEJBLRAPCDS-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1CN(C2=C(O1)C=C(C=C2)C)C(=O)CCC3=CN=CC=C3
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C18H20N2O2
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

296.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.